4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-[1-(furan-2-carbonyl)piperidin-4-yl]oxy-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C25H26N2O4/c28-24(26-15-12-19-5-2-1-3-6-19)20-8-10-21(11-9-20)31-22-13-16-27(17-14-22)25(29)23-7-4-18-30-23/h1-11,18,22H,12-17H2,(H,26,28)
• InChI Key: VPUICXSGYDBXGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=C(C=C2)C(=O)NCCC3=CC=CC=C3)C(=O)C4=CC=CO4
• Molecular Formula: C25H26N2O4
• Molecular Weight: 418.5 g/mol

Description

4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide is a chemical compound that belongs to the class of benzamides. It is also known as FPBA and has been the subject of various scientific research studies due to its potential application in the field of medicine.

Mechanism of Action

The mechanism of action of 4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide is not fully understood. However, it has been found to interact with various receptors in the body, including the dopamine D2 receptor and the sigma-1 receptor. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide in lab experiments is its relatively simple synthesis method. It is also relatively stable and can be stored for long periods of time. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide. One direction is to further investigate its potential application in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential application in the treatment of cancer. Additionally, further research is needed to fully understand its mechanism of action and to design experiments that specifically target its effects.

Synthesis Methods

The synthesis of 4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide involves the reaction between 4-aminobenzamide and 2-furoylpiperidine in the presence of a catalyst. The product obtained is then reacted with 2-phenylethylamine to obtain the final compound. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

4-{[1-(2-furoyl)-4-piperidinyl]oxy}-N-(2-phenylethyl)benzamide has been the subject of various scientific research studies due to its potential application in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential application in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.